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Compound of Interest

Compound Name: 2-Methyloctyl methacrylate

Cat. No.: B15194886

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Methyloctyl methacrylate is an organic compound belonging to the methacrylate ester
family. While not a commonly cataloged chemical, its structure suggests potential applications
in polymer science as a monomer for the synthesis of specialized polymers with tailored
properties. This technical guide provides a detailed overview of its chemical structure,
estimated physicochemical properties based on related long-chain alkyl methacrylates, and a
general experimental protocol for its synthesis. The biological relevance of alkyl methacrylates
is also discussed in the context of biocompatibility and toxicology, as specific signaling pathway
interactions are not characteristic of this class of molecules.

Chemical Structure and Identification

2-Methyloctyl methacrylate consists of a methacrylate group esterified with a 2-methyloctyl
alcohol. The "2-methyl" designation indicates a methyl group located on the second carbon of
the octyl chain.

Molecular Formula: C13H2402
Chemical Structure:

Caption: Chemical structure of 2-Methyloctyl methacrylate.
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Estimated Physicochemical Properties

Due to the lack of available experimental data for 2-methyloctyl methacrylate, its
physicochemical properties have been estimated based on data from structurally similar long-
chain alkyl methacrylates. These esters share the same methacrylate functional group and
have alkyl chains of comparable length, which allows for a reasonable approximation of their

properties.
Lauryl Stearyl
2-Methyloctyl
2-Ethylhexyl Methacrylate Methacrylate
Property Methacrylate
Methacrylate (Dodecyl (Octadecyl .
(Estimated)
Methacrylate) Methacrylate)
CAS Number 688-84-6 142-90-5 32360-05-7 Not Available
Molecular
C12H2202 Ci16H3002 C22H4202 Ci13H2402
Formula
Molecular Weight
198.30 254.41 338.58 ~212.34
(g/mol)
Density (g/cm?3) ~0.884 ~0.868 ~0.864 ~0.87-0.89
Boiling Point (°C) ~228 ~272 ~335 ~240-250
Refractive Index ~1.439 ~1.445 ~1.451 ~1.44-1.45

Experimental Protocols
General Synthesis of 2-Methyloctyl Methacrylate via
Transesterification

A common and efficient method for the synthesis of long-chain alkyl methacrylates is the
transesterification of a short-chain methacrylate, such as methyl methacrylate, with the
corresponding long-chain alcohol. This method avoids the direct handling of methacrylic acid
and can be driven to high conversion by removing the low-boiling alcohol byproduct.

Reaction: Methyl Methacrylate + 2-Methyloctanol = 2-Methyloctyl Methacrylate + Methanol
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Materials:

Methyl methacrylate (MMA)

2-Methyloctanol

Catalyst (e.qg., lithium hydroxide, sodium borohydride, or an organotin compound)[1]

Polymerization inhibitor (e.g., hydroquinone)

Anhydrous solvent (e.g., toluene or hexane)

Drying agent (e.g., anhydrous sodium sulfate)

Equipment:

Round-bottom flask

Distillation apparatus (fractional distillation column)

Heating mantle with a magnetic stirrer

Thermometer

Separatory funnel

Rotary evaporator
Procedure:

o Reaction Setup: A round-bottom flask is charged with 2-methyloctanol, an excess of methyl
methacrylate (acting as both reactant and solvent), a catalytic amount of a suitable
transesterification catalyst, and a polymerization inhibitor. The flask is equipped with a
magnetic stir bar and a fractional distillation column.

e Reaction: The reaction mixture is heated to reflux. The progress of the reaction is monitored
by observing the temperature at the head of the distillation column. A binary azeotrope of
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methanol and methyl methacrylate will distill off at a lower temperature than the boiling point
of the bulk reaction mixture.[1]

Work-up: Once the reaction is complete (as indicated by the cessation of methanol
distillation or by analytical methods such as GC-MS), the reaction mixture is cooled to room
temperature.

Purification: The excess methyl methacrylate and solvent are removed under reduced
pressure using a rotary evaporator. The crude product is then washed with a saturated
sodium bicarbonate solution to neutralize the catalyst, followed by washing with brine. The
organic layer is dried over anhydrous sodium sulfate, filtered, and the final product is purified
by vacuum distillation to yield pure 2-methyloctyl methacrylate.
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Caption: General workflow for the synthesis of 2-Methyloctyl methacrylate.
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Biological Activity and Signaling Pathways

Alkyl methacrylates are not typically associated with specific signaling pathways in the way that
drugs or endogenous signaling molecules are. Their biological relevance is primarily
understood in the context of toxicology and, for the resulting polymers, biocompatibility.

o Toxicology: Lower alkyl methacrylates are known to be skin sensitizers and can cause
irritation upon contact.[2] The reactivity of the acrylate double bond allows for Michael
addition reactions with nucleophilic groups in proteins and other biological macromolecules,
which is a proposed mechanism for their toxicity.[3][4] Generally, the toxicity of methacrylate
esters is influenced by their physicochemical properties, such as lipophilicity and molecular
volume, which affect their ability to penetrate biological membranes.[5]

o Genotoxicity: As a class, lower alkyl methacrylates have not shown evidence of being
carcinogenic and are generally negative for gene mutations in prokaryotic systems.[2][6]

» Biocompatibility of Polymers: Polymers derived from long-chain alkyl methacrylates are often
hydrophobic and can be used in various biomedical applications, including dental materials
and drug delivery systems.[7] The long alkyl side chain can influence the physical properties
of the polymer, such as its glass transition temperature and surface energy, which in turn
affects its interaction with biological systems.

In summary, while 2-methyloctyl methacrylate itself is not expected to be a modulator of
specific signaling pathways, its potential use as a monomer in the synthesis of polymers for
biomedical applications necessitates a thorough evaluation of the biocompatibility and
toxicological profile of both the monomer and the resulting polymer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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